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Compound of Interest

Compound Name: 5-Chloro-2,3-pyridinediol

Cat. No.: B1584850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-2,3-pyridinediol is a halogenated pyridine derivative of significant interest in

medicinal chemistry and drug development. Its structural features make it a valuable building

block for the synthesis of novel compounds with potential therapeutic applications. As with any

specialized chemical reagent, a thorough understanding of its properties and the

implementation of precise handling and storage procedures are paramount to ensure the safety

of laboratory personnel, the integrity of the compound, and the reproducibility of experimental

results.

These application notes provide a comprehensive guide to the safe handling and storage of 5-
Chloro-2,3-pyridinediol, drawing upon its known chemical properties and established best

practices for similar halogenated aromatic compounds. The protocols outlined herein are

designed to be self-validating, emphasizing the rationale behind each procedural step to foster

a culture of safety and scientific rigor.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of 5-Chloro-2,3-pyridinediol
is essential for its appropriate handling. This data informs risk assessment and the selection of

proper laboratory controls.
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Property Value Source

CAS Number 53233-89-9 [PubChem][1]

Molecular Formula C₅H₄ClNO₂ [PubChem][1]

Molecular Weight 145.54 g/mol [ChemBK][2]

Appearance Solid (form may vary) General

Melting Point 295 °C (decomposes) [ChemBK][2]

Solubility Soluble in water [ChemBK][2]

Hazard Identification and Safety Precautions
5-Chloro-2,3-pyridinediol is classified as an irritant. Adherence to the following safety

protocols is mandatory to mitigate risks associated with its handling.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3]

P264: Wash hands and exposed skin thoroughly after handling.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.[3]

Engineering Controls
The primary defense against exposure is the use of robust engineering controls. The high

melting point of 5-Chloro-2,3-pyridinediol suggests it is a solid at room temperature, making

dust inhalation a primary concern during handling of the powdered form.

Fume Hood: All weighing and handling of solid 5-Chloro-2,3-pyridinediol, as well as the

preparation of its solutions, must be conducted in a certified chemical fume hood. This is

crucial to prevent the inhalation of airborne particulates and potential vapors, especially if the

compound is heated.

Ventilation: Ensure the laboratory is well-ventilated to maintain air quality and prevent the

accumulation of any potential vapors.[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is non-negotiable when handling 5-Chloro-2,3-pyridinediol.[3]

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and airborne particles.

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for

any signs of degradation or perforation before use.

Protective Clothing: A lab coat should be worn to protect street clothes and skin from

contamination.

Respiratory Protection: For situations with a higher risk of aerosolization or if engineering

controls are not sufficient, a NIOSH-approved respirator may be necessary.
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The following step-by-step protocols are designed to guide researchers through the safe

handling of 5-Chloro-2,3-pyridinediol from receipt to disposal.

Receiving and Initial Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Log the compound into the laboratory's chemical inventory system.

Weighing and Aliquoting
The process of weighing solid 5-Chloro-2,3-pyridinediol presents a significant risk of

generating airborne dust.

Preparation: Don all required PPE and ensure the chemical fume hood is functioning

correctly.

Work Surface: Place a weigh boat or appropriate container on an analytical balance inside

the fume hood.

Transfer: Carefully transfer the desired amount of 5-Chloro-2,3-pyridinediol from the stock

container to the weigh boat using a clean spatula. Avoid any actions that could create dust

clouds.

Closure: Tightly seal the stock container immediately after use.

Cleaning: Decontaminate the spatula and any other tools used. Clean the balance and the

surrounding work area within the fume hood.

Solution Preparation
Given its solubility in water, aqueous solutions are a common application for 5-Chloro-2,3-
pyridinediol.
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Solvent Addition: In the fume hood, add the weighed solid to a suitable reaction vessel.

Slowly add the desired solvent (e.g., deionized water) to the solid.

Dissolution: Gently swirl or stir the mixture to facilitate dissolution. Avoid vigorous shaking

that could cause splashing.

Labeling: Clearly label the vessel containing the solution with the chemical name,

concentration, solvent, date of preparation, and appropriate hazard warnings.
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Caption: Workflow for handling 5-Chloro-2,3-pyridinediol.

Storage Procedures
Proper storage is critical to maintaining the stability and purity of 5-Chloro-2,3-pyridinediol
and to prevent accidental exposure or reaction.

General Storage Conditions
Location: Store in a cool, dry, and well-ventilated area.[4]

Container: Keep the container tightly closed to prevent contamination and potential

sublimation.[4]
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Light: While specific data on photosensitivity is not readily available, it is good practice to

store the compound away from direct sunlight.

Incompatible Materials
To prevent hazardous reactions, store 5-Chloro-2,3-pyridinediol away from:

Strong Oxidizing Agents: As a general precaution for organic compounds, avoid storage with

strong oxidizers.[5]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[4]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Seek immediate medical attention.[4]

Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

(e.g., vermiculite, sand).

Collection: Carefully sweep or scoop the absorbed material into a labeled, sealable container

for hazardous waste disposal. Avoid creating dust.
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Decontamination: Clean the spill area with a suitable decontaminating solution, followed by a

thorough wash with soap and water.

Disposal: Dispose of the sealed container and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.
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Caption: Emergency response plan for a spill.

Waste Disposal
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All waste containing 5-Chloro-2,3-pyridinediol, including empty containers, contaminated

PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all

institutional, local, state, and federal regulations for hazardous waste disposal. Do not dispose

of this chemical down the drain or in regular trash.

Conclusion
The protocols and information provided in these application notes are intended to establish a

foundation for the safe and effective use of 5-Chloro-2,3-pyridinediol in a research setting.

The causality behind these procedures is rooted in the known hazards of this compound and

the established principles of laboratory safety. By adhering to these guidelines, researchers can

minimize risks and ensure the integrity of their work. It is imperative that all personnel handling

this compound are thoroughly trained on these procedures and have access to the most

current safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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